Cas no 644-80-4 ((2Z)-2-bromobut-2-enedioic acid)

• Product Name: (2Z)-2-bromobut-2-enedioic acid
• CAS No: 644-80-4
• MF: C₄H₃BrO₄
• MW: 194.968220949173
• MDL: MFCD26407756
• CID: 511756
• PubChem ID: 641231
• Update Time: 2025-04-19

(2Z)-2-bromobut-2-enedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid,2-bromo-, (2Z)-
• (Z)-2-bromobut-2-enedioic acid
• (Z)-Bromofumaric acid
• (2Z)-2-bromobut-2-enedioic acid
• (Z)-2-bromo-2-butenedioic acid
• AC1LD2F7
• b2-1
• Brom-fumarsaeure
• bromofumaric acid
• C4H3BrO4
• c5-2(4(8)9)1-3(6)7
• cis-2-bromobutenedioic acid
• h1H,(H,6,7)(H,8,9)
• NSC263481

• MDL： MFCD26407756
• Inchi： 1S/C4H3BrO4/c5-2(4(8)9)1-3(6)7/h1H,(H,6,7)(H,8,9)/b2-1-
• InChI Key： SOWPGKJPEXNMCS-UPHRSURJSA-N
• SMILES： Br/C(/C(=O)O)=C\C(=O)O

Computed Properties

• Exact Mass: 193.92139
• Monoisotopic Mass: 193.921
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.9453 (rough estimate)
• Melting Point: 184.3°C
• Boiling Point: 359°Cat760mmHg
• Flash Point: 170.9°C
• Refractive Index: 1.4620 (estimate)
• PSA: 74.6
• LogP: 0.43440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids